Cas no 922036-17-7 (3-methyl-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylbenzamide)

• Product Name: 3-methyl-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylbenzamide
• CAS No: 922036-17-7
• MF: C₁₉H₂₂N₂O₃S
• MW: 358.454583644867
• CID: 5904399
• PubChem ID: 20934103
• Update Time: 2025-06-10

3-methyl-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)ethyl]-3-methylbenzamide
• 3-methyl-N-[2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethyl]benzamide
• 922036-17-7
• F2282-0028
• AKOS001985353
• N-(2-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)ethyl)-3-methylbenzamide
• 3-methyl-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylbenzamide

• Inchi： 1S/C19H22N2O3S/c1-15-5-4-8-17(13-15)19(22)20-10-12-25(23,24)21-11-9-16-6-2-3-7-18(16)14-21/h2-8,13H,9-12,14H2,1H3,(H,20,22)
• InChI Key： LUPJAFQTTKWNHE-UHFFFAOYSA-N
• SMILES： C(NCCS(N1CCC2=C(C1)C=CC=C2)(=O)=O)(=O)C1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 358.13511374g/mol
• Monoisotopic Mass: 358.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 74.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 3-methyl-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylbenzamide

Introduction to 3-methyl-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylbenzamide (CAS No. 922036-17-7)

3-methyl-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylbenzamide, with the CAS number 922036-17-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features and potential therapeutic applications. The compound is a derivative of 1,2,3,4-tetrahydroisoquinoline, a heterocyclic compound with a wide range of biological activities.

The core structure of 3-methyl-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylbenzamide includes a benzene ring substituted with a methyl group and an ethylamine moiety attached to the sulfonyl group of the tetrahydroisoquinoline ring. This intricate structure contributes to its diverse pharmacological properties, making it a valuable candidate for various therapeutic applications.

Recent studies have highlighted the potential of 3-methyl-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylbenzamide in the treatment of neurological disorders. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent neuroprotective effects by modulating specific receptors and pathways involved in neuronal survival and function. The compound's ability to cross the blood-brain barrier further enhances its therapeutic potential in central nervous system (CNS) disorders.

In addition to its neuroprotective properties, 3-methyl-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylbenzamide has been investigated for its anti-inflammatory and analgesic effects. Studies have demonstrated that it can effectively reduce inflammation and pain by inhibiting the production of pro-inflammatory cytokines and mediators. These findings suggest that the compound may have broad applications in the treatment of chronic inflammatory conditions such as arthritis and neuropathic pain.

The pharmacokinetic profile of 3-methyl-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylbenzamide has also been extensively studied. Research indicates that it has favorable oral bioavailability and a reasonable half-life, making it suitable for both acute and chronic dosing regimens. The compound's low toxicity and high safety margin further support its potential as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-methyl-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylbenzamide in various disease models. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects reported. These trials are crucial for advancing our understanding of the compound's therapeutic potential and guiding future drug development efforts.

Beyond its direct therapeutic applications, 3-methyl-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylbenzamide serves as an important tool in chemical biology research. Its unique structure allows scientists to probe specific biological pathways and interactions, providing valuable insights into disease mechanisms and potential targets for intervention.

In conclusion, 3-methyl-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylbenzamide (CAS No. 922036-17-7) is a promising compound with a wide range of potential applications in medicine. Its neuroprotective, anti-inflammatory, and analgesic properties make it a valuable candidate for further research and development. As ongoing studies continue to uncover new aspects of its pharmacology and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.